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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

An In-depth Technical Guide to Disperse Red 153

Introduction
Disperse Red 153 is a synthetic azo dye belonging to the benzothiazole class.[1] It is

characterized by its bright red hue and is primarily utilized in the dyeing of synthetic fibers.[2]

This technical guide provides a comprehensive overview of Disperse Red 153, including its

chemical identifiers, physicochemical properties, applications, and a detailed experimental

protocol for its synthesis.

Chemical Identifiers
CAS Number: 78564-87-1[1][3][4][5][6]

Synonyms:

Red GS[1][3]

c.i. 111370[1][3][5]

Allilon Scarlet GS[1][3][5]

Balicron Scarlet GS[1][3][5]

Begacron Scarlet GS[1][3][5]
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Disperse Red GS[5][6]

Disperse Scarlet GS[5][6]

Fabrisperse Red GPA[3]

Kayalon Polyester Light Scarlet G-S[5][6]

Light Scarlet GS 200[5][6]

Lumacron Scarlet GS[3]

Polycron Scarlet RLP[3]

Sinowide Scarlet GS[3]

Terasil Red 4GN[4][6]

Propanenitrile, 3-[[4-[[5,6(or 6,7)-dichloro-2-benzothiazolyl]azo]phenyl]ethylamino]-[5][6]

Physicochemical Properties
Disperse Red 153 is a dark red powder.[1][2] It is soluble in acetone, dimethylformamide

(DMF), and chloroform, producing a bright red solution.[1][2][3][7] A summary of its key

quantitative properties is presented in the table below.
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Property Value Source

Molecular Formula C18H15Cl2N5S [1][3]

C19H17Cl2N5S [4]

Molar Mass 404.32 g/mol [1][8]

418.34 g/mol [4]

Density 1.47 g/cm³ (at 20℃) [1][3][6]

Water Solubility 87 µg/L (at 20℃) [1][3][6]

Vapor Pressure 0 Pa (at 20℃) [1][3][6]

LogP 5.8 (at 20℃) [1][3]

Applications
Disperse Red 153 is a medium-temperature dye primarily used for dyeing synthetic fabrics.[1]

[2][8] Its main applications include:

Textile Dyeing: It is suitable for dyeing polyester, acetate fiber, and polyamide (nylon) fibers.

[1][2][8] It is also effective for dyeing polyester superfine fibers and polyester/cotton blended

fabrics.[3][7][8]

Dyeing Methods: The dye is well-suited for high-temperature and high-pressure dyeing

methods as well as hot melt dyeing processes.[1][2][8]

Other Uses: Disperse Red 153 can also be used as a colorant in plastics and cosmetics.[3]

[7][9]

Experimental Protocol: Synthesis of Disperse Red
153
The synthesis of Disperse Red 153 is a two-stage process involving diazotization followed by

a coupling reaction.[1]

Materials:
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2-amino-5,6-dichlorobenzothiazole

Sulfuric acid (H₂SO₄, 98%)

Sodium nitrite (NaNO₂) solution (60%)

N-ethyl-N-cyanoethyl aniline

Sulfamic acid

Sodium hydroxide (NaOH) solution (30%)

Water

Procedure:

Part 1: Diazotization

Add 190g of 98% H₂SO₄ and 20.6g of 2-amino-5,6-dichlorobenzothiazole to a reaction flask.

[1]

Stir and heat the mixture to 50°C to dissolve the solid.[1]

Cool the solution to 30-40°C and add 130g of water.[1]

Continue to cool the mixture to -2°C.[1]

Slowly add 6mL of 60% NaNO₂ solution dropwise, maintaining the temperature at 0°C.[1]

Hold the reaction at 0°C for 2 hours to obtain the diazo liquid.[1]

Part 2: Coupling Reaction

In a separate coupling reaction flask, dissolve 18g of N-ethyl-N-cyanoethyl aniline in a

solution of 100mL of water and 26g of 98% H₂SO₄.[1]

Cool the resulting solution to 0°C.[1]

Add 5g of sulfamic acid.[1]
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Slowly add the diazo liquid dropwise to the coupling flask, maintaining the temperature at

0°C for 3 hours.[1]

Adjust the pH of the solution to 1 using a 30% NaOH solution.[1]

Maintain the reaction mixture at this temperature for 1.5 hours.[1]

Warm the mixture to 50-60°C and hold for 1 hour.[1]

Part 3: Product Isolation

Filter the resulting precipitate.[1]

Wash the filtered solid with water.[1]

Dry the product to obtain the final Disperse Red 153.[1]

Visualizations
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Synthesis Workflow for Disperse Red 153

Part 1: Diazotization

Part 2: Coupling Reaction

Part 3: Product Isolation

Start

1. Dissolve 2-amino-5,6-dichlorobenzothiazole
in 98% H2SO4 at 50°C

2. Cool to 30-40°C and add H2O

3. Cool to -2°C

4. Add NaNO2 solution dropwise at 0°C

5. Hold at 0°C for 2 hours

Diazo Liquid

4. Add Diazo Liquid dropwise at 0°C for 3h

1. Dissolve N-ethyl-N-cyanoethyl aniline
in H2SO4 solution

2. Cool to 0°C

3. Add sulfamic acid

5. Adjust pH to 1 with NaOH 6. Hold for 1.5 hours 7. Warm to 50-60°C for 1h

1. Filter precipitate

2. Wash with water

3. Dry the product

Disperse Red 153

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Red 153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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